5-Bromo-4-(2,3-dihydro-5-benzofuryl)imidazole-2-carbaldehyde

• Molecular Formula: C12H9BrN2O2
• Molecular Weight: 293.12 g/mol
• IUPAC Name: 5-bromo-4-(2,3-dihydro-1-benzofuran-5-yl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C12H9BrN2O2/c13-12-11(14-10(6-16)15-12)8-1-2-9-7(5-8)3-4-17-9/h1-2,5-6H,3-4H2,(H,14,15)
• InChI Key: ZKYACDHQYVCOHP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C3=C(NC(=N3)C=O)Br

Description

MFCD33022737 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable compound in scientific research and industrial applications.

Preparation Methods

The synthesis of MFCD33022737 involves several steps and specific reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD33022737 undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in ambient catalyst-free oxidation reactions using water radical cations, leading to the formation of quaternary ammonium cations . Common reagents used in these reactions include water microdroplets, which facilitate the process under mild conditions.

Scientific Research Applications

MFCD33022737 has a wide range of applications in scientific research. It is used in chemistry for the synthesis of complex molecules and in biology for studying molecular interactions. In medicine, it plays a role in drug development and therapeutic research. Additionally, it is utilized in industrial processes for the production of various chemical products .

Mechanism of Action

The mechanism of action of MFCD33022737 involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to desired biological effects. Detailed studies on its mechanism of action provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

MFCD33022737 can be compared with other similar compounds based on its chemical structure and properties. Tools like ChemMine Web Tools and Chemical Similarity Search allow for the analysis and clustering of small molecules by structural similarities . This comparison highlights the uniqueness of MFCD33022737 in terms of its stability, reactivity, and applications.

Conclusion

MFCD33022737 is a versatile compound with significant importance in various scientific and industrial fields. Its unique properties and wide range of applications make it a valuable subject of study and utilization.